Cas no 2229265-45-4 (4-(2,5-difluoro-4-methylphenyl)butanal)

• Product Name: 4-(2,5-difluoro-4-methylphenyl)butanal
• CAS No: 2229265-45-4
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6027901
• PubChem ID: 165654528
• Update Time: 2025-06-07

4-(2,5-difluoro-4-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluoro-4-methylphenyl)butanal
• 2229265-45-4
• EN300-1762822

• Inchi： 1S/C11H12F2O/c1-8-6-11(13)9(7-10(8)12)4-2-3-5-14/h5-7H,2-4H2,1H3
• InChI Key： ATUAWADPTCHZRY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CCCC=O)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2,5-difluoro-4-methylphenyl)butanal

Introduction to 4-(2,5-difluoro-4-methylphenyl)butanal (CAS No: 2229265-45-4)

4-(2,5-difluoro-4-methylphenyl)butanal, identified by the chemical identifier CAS No: 2229265-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aldehydes, characterized by its aldehyde functional group (-CHO) attached to a butyl chain. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring, along with a methyl group at the 4 position, imparts unique electronic and steric properties to the molecule. These structural features make it a promising candidate for various applications in medicinal chemistry and synthetic biology.

The fluorine atoms in 4-(2,5-difluoro-4-methylphenyl)butanal play a crucial role in modulating the bioactivity of the molecule. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. In recent years, there has been a surge in research focusing on the development of fluorinated derivatives as pharmacological agents due to their ability to fine-tune molecular interactions at the atomic level. The specific substitution pattern in this compound suggests potential applications in the design of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular manipulation is essential.

Recent studies have highlighted the importance of 2,5-difluoro-4-methylphenyl motifs in drug discovery. For instance, fluorinated biphenyl derivatives have been investigated for their role as kinase inhibitors, with some showing remarkable efficacy in preclinical models. The aldehyde group in 4-(2,5-difluoro-4-methylphenyl)butanal provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules through condensation reactions with amines or other nucleophiles. This versatility makes it a valuable building block for medicinal chemists seeking to develop new scaffolds for drug candidates.

In addition to its potential as an intermediate in drug synthesis, 4-(2,5-difluoro-4-methylphenyl)butanal has been explored for its role in biochemical assays and as a probe for enzyme mechanisms. The unique electronic properties conferred by the fluorine substituents allow researchers to study electron transfer processes and hydrogen bonding interactions in detail. Such studies are crucial for understanding how small molecules interact with biological macromolecules, which is fundamental to developing effective drugs. The compound's ability to serve as a fluorescent probe has also been noted, with its excited-state properties potentially useful in high-throughput screening assays.

The synthesis of 4-(2,5-difluoro-4-methylphenyl)butanal involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation of a precursor aromatic ring followed by Grignard or aldol condensation reactions to introduce the aldehyde functionality. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements align with global trends toward green chemistry principles, ensuring that compounds like this are produced with minimal environmental impact.

From a computational chemistry perspective, the modeling of 4-(2,5-difluoro-4-methylphenyl)butanal has provided insights into its behavior within biological systems. Molecular dynamics simulations have been used to predict how this compound might bind to target proteins, while quantum mechanical calculations have helped elucidate its electronic structure. Such computational approaches are indispensable in modern drug discovery pipelines, allowing researchers to rapidly screen large libraries of compounds for potential hits before moving to experimental validation.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven track record in enhancing drug properties. For example, fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), contains a fluoro substituent that significantly improves its efficacy compared to non-fluorinated analogs. Similarly, many antiviral and anticancer drugs on the market today incorporate fluorine atoms into their structures. The continued exploration of 4-(2,5-difluoro-4-methylphenyl)butanal and related derivatives is likely to yield new insights into disease mechanisms and lead to innovative therapeutic strategies.

In conclusion,4-(2,5-difluoro-4-methylphenyl)butanal (CAS No: 2229265-45-4) represents a fascinating molecule with diverse applications in pharmaceutical research and biochemical studies. Its unique structural features—particularly the combination of fluoro and methyl substituents on an aromatic ring—make it a versatile tool for medicinal chemists and biologists alike. As research progresses，this compound is poised to contribute significantly to our understanding of molecular interactions and the development of next-generation therapeutics.